Cas no 2229208-12-0 (3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid
• CAS No: 2229208-12-0
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6448658
• PubChem ID: 165835809
• Update Time: 2025-05-21

3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid
• 2229208-12-0
• EN300-1775783

• Inchi： 1S/C11H16N2O4/c1-7-6-12-13(2)11(7)8(4-9(14)15)5-10(16)17-3/h6,8H,4-5H2,1-3H3,(H,14,15)
• InChI Key： PBHSFXWGWHKGRW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid

Comprehensive Overview of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid (CAS No. 2229208-12-0)

3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and a methoxy-oxopentanoic acid moiety, makes it a subject of interest for scientists exploring novel drug intermediates and bioactive molecules. The compound's CAS No. 2229208-12-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts.

In recent years, the demand for heterocyclic compounds like this has surged due to their applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways or serving as a scaffold for small-molecule inhibitors. The compound's lipophilic and hydrogen-bonding properties further enhance its utility in designing bioactive agents targeting specific proteins or receptors.

From a synthetic perspective, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid exemplifies advancements in green chemistry. Laboratories are increasingly adopting solvent-free or catalytic methods to produce such compounds, aligning with global sustainability trends. This approach not only reduces environmental impact but also improves yield and purity—key factors for high-throughput screening in drug development.

The compound's relevance extends to metabolomics and proteomics, where it may serve as a reference standard or analytical marker. Its mass spectrometry compatibility and chromatographic behavior are under investigation for applications in biomarker discovery. Additionally, its structural features resonate with current studies on anti-inflammatory and neuroprotective agents, though further in vitro and in vivo validation is required.

For researchers sourcing CAS No. 2229208-12-0, quality parameters such as HPLC purity, NMR consistency, and storage stability are paramount. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure compliance with Good Laboratory Practice (GLP) standards. These measures are critical for reproducibility in preclinical studies and structure-activity relationship (SAR) analyses.

Emerging discussions in cheminformatics highlight this compound's potential in virtual screening pipelines. Its molecular descriptors (e.g., logP, polar surface area) are valuable for QSAR modeling, aiding in the prediction of ADMET properties. Such computational tools accelerate the identification of lead compounds, addressing the pharmaceutical industry's need for faster hit-to-lead transitions.

In summary, 3-(1,4-dimethyl-1H-pyrazol-5-yl)-5-methoxy-5-oxopentanoic acid represents a versatile building block in modern chemistry. Its intersection with drug design, analytical science, and sustainable synthesis positions it as a compound of enduring relevance. Ongoing research will likely uncover new dimensions of its applicability, particularly in targeted therapies and precision medicine initiatives.